1-(1,3-Benzodioxol-5-yl)-3-(4-iodoanilino)-1-propanone

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(4-iodoanilino)propan-1-one
• InChI: InChI=1S/C16H14INO3/c17-12-2-4-13(5-3-12)18-8-7-14(19)11-1-6-15-16(9-11)21-10-20-15/h1-6,9,18H,7-8,10H2
• InChI Key: VEMYVQQWVKCAGP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)CCNC3=CC=C(C=C3)I
• Molecular Formula: C16H14INO3
• Molecular Weight: 395.19 g/mol

Description

1-(1,3-Benzodioxol-5-yl)-3-(4-iodoanilino)-1-propanone, commonly referred to as IBDP, is a synthetic organic compound that has been used in scientific research for a number of purposes. It is a derivative of benzodioxole, which is an aromatic heterocyclic compound that contains a five-membered ring with two oxygen atoms and three carbon atoms. IBDP is a colorless solid that is soluble in water and organic solvents.

Scientific Research Applications

Fragrance Material Applications

• Fragrance Component Review : A study reviewed the toxicologic and dermatologic aspects of 1,3-benzodioxole-5-propanol, α-methyl-, 5-acetate, a related fragrance compound. It highlighted the preparation methods and safety assessments of this and similar fragrance ingredients (Mcginty, Letizia, & Api, 2012).

Organic Chemistry and Synthesis

• Organic Impurity Profiling : A paper discussed the synthesis of methylone from catechol, identifying several organic impurities in the intermediate compounds, including 1,3-benzodioxole and its derivatives (Heather, Bortz, Shimmon, & McDonagh, 2017).
• Vinylphosphonium Salt Mediated Reactions : Research focused on the reaction of catechol with alkyl propiolates, involving 1,3-benzodioxole derivatives, to produce various compounds (Yavari, Souri, Sirouspour, & Djahaniani, 2006).
• Synthesis of Novel Compounds : A study detailed the synthesis of novel compounds incorporating 1,3-benzodioxol nucleus, which are potentially useful in various chemical applications (Chauhan, Joshi, Singh, & Sachdeva, 2008).

Crystallography and Molecular Structure

• Supramolecular Structures : Research compared the structures of various compounds containing 1,3-benzodioxol-5-yl, focusing on hydrogen bonding and pi-pi stacking interactions (Low et al., 2002).
• Molecular-Electronic Structures : Another study investigated the molecular-electronic structures and supramolecular aggregation in derivatives of 1,3-benzodioxol-5-yl (Low et al., 2004).

Miscellaneous Applications

• Antibacterial Activity : A paper discussed the synthesis of N-Substituted Sulfonamide Derivatives of 1,3-Benzodioxol-5-amine and evaluated their antibacterial activity (Aziz‐ur‐Rehman et al., 2015).
• Quantum Mechanical Investigations : A research focused on the quantum mechanical investigations of 1-(1,3-Benzodioxol-5-yl)thiourea, providing insights into its electronic structure and spectra (Ragamathunnisa M, Revathi M, & Jasmine Vasantha Rani E, 2015).